Cas no 83364-13-0 (N-[4-(methylsulfanyl)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]acetamide)

N-[4-(methylsulfanyl)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]acetamide structure
83364-13-0 structure
Product name:N-[4-(methylsulfanyl)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]acetamide
CAS No:83364-13-0
MF:C9H15N5OS
MW:241.3133
CID:1815310
PubChem ID:187372

N-[4-(methylsulfanyl)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(methylsulfanyl)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]acetamide
    • N-[4-methylsulfanyl-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]acetamide
    • DTXSID301003367
    • 83364-13-0
    • Acetamide, N-(4-((1-methylethyl)amino)-6-(methylthio)-1,3,5-triazin-2-yl)-
    • N-{6-(Methylsulfanyl)-4-[(propan-2-yl)imino]-1,4-dihydro-1,3,5-triazin-2-yl}ethanimidic acid
    • Inchi: InChI=1S/C9H15N5OS/c1-5(2)10-7-12-8(11-6(3)15)14-9(13-7)16-4/h5H,1-4H3,(H2,10,11,12,13,14,15)
    • InChI Key: CPDIZGWEGWXWTH-UHFFFAOYSA-N
    • SMILES: CC(C)NC1=NC(=NC(=N1)SC)NC(=O)C

Computed Properties

  • Exact Mass: 241.09973129g/mol
  • Monoisotopic Mass: 241.09973129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 105Ų

N-[4-(methylsulfanyl)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]acetamide Related Literature

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